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Compound of Interest

Compound Name: Angelicone

Cat. No.: B15140533

Disclaimer: The following information is based on the assumption that "Angelicone" is a
typographical error for "Angelicin." No safety or disposal information is publicly available for a
substance named "Angelicone.” Researchers should always consult the specific Safety Data
Sheet (SDS) provided with their product before handling or disposing of any chemical.

Angelicin is a chemical compound used in research. Proper handling and disposal are crucial
to ensure laboratory safety and environmental protection. This document provides essential
safety information and disposal protocols for Angelicin.

Hazard Summary

Angelicin presents several health hazards that must be managed throughout its use and
disposal. It is harmful if swallowed, inhaled, or in contact with skin. Additionally, it is suspected
of causing cancer and can cause skin, eye, and respiratory irritation.
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Hazard Type Classification Hazard Statement

) H302+H312+H332: Harmful if
Oral, Dermal, Inhalation -

Acute Toxicity swallowed, in contact with skin
Category 4 o
or if inhaled.
Skin Irritation Category 2 H315: Causes skin irritation.
o H319: Causes serious eye
Eye Irritation Category 2A L
irritation.
] o H351: Suspected of causing
Carcinogenicity Category 2
cancer.
i o H335: May cause respiratory
Respiratory Irritation STOT SE, Category 3

irritation.

NFPA Ratings (scale 0-4): Health = 2, Fire = 0, Reactivity = 0

Experimental Protocol: Standard Disposal
Procedure for Angelicin

The following protocol outlines the necessary steps for the safe disposal of Angelicin waste.
This procedure is designed to minimize exposure to laboratory personnel and prevent

environmental contamination.
1. Personal Protective Equipment (PPE):

o Wear appropriate PPE, including chemical-resistant gloves, a lab coat, and eye protection

(safety glasses or goggles).
2. Waste Collection:

e Collect all Angelicin-contaminated materials, including unused product, contaminated lab
supplies (e.g., pipette tips, vials), and contaminated PPE, in a designated and clearly labeled

hazardous waste container.
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o Ensure the waste container is compatible with the chemical and is kept closed when not in
use.

3. Spill Management:

 In the event of a spill, contain the spillage using an inert, non-combustible absorbent material
(e.g., attapulgite, sand).

o Collect the absorbed material and place it into a suitable, sealed, and labeled container for
disposal.[1]

» Wash the spill area with water and absorb the cleaning water with further inert material.
4. Disposal:

» Dispose of the contaminated material as hazardous waste in accordance with local, regional,
and national regulations.[2]

e Do not allow the substance to enter sewers or surface/ground water.

5. First Aid in Case of Exposure:

e Ingestion: Immediately call a doctor.

o Skin Contact: Immediately wash with water and soap and rinse thoroughly.

o Eye Contact: Rinse the opened eye for several minutes under running water. If symptoms
persist, consult a doctor.

 Inhalation: Move the person to fresh air. If irritation of the respiratory ways continues, seek
medical advice.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Angelicin.
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Start: Angelicin Waste Generated

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is it a spill?

No

Step 2a: Contain Spill
with Inert Absorbent

y

Step 2b: Collect Contaminated Material
in Labeled Waste Container

Step 3a: Collect Absorbed Material
into Labeled Container

; :

Step 4: Dispose of Container
as Hazardous Waste
(Follow Institutional & Local Regulations)

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Angelicin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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